Cas no 96246-00-3 (3-Bromo-2,4-dimethoxy-pyridine)

3-Bromo-2,4-dimethoxy-pyridine structure

96246-00-3 structure

Product Name:3-Bromo-2,4-dimethoxy-pyridine

CAS No:96246-00-3

MF:C₇H₈BrNO₂

MW:218.047921180725

CID:828870

PubChem ID:13479764

Update Time:2024-10-25

3-Bromo-2,4-dimethoxy-pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,4-dimethoxypyridine
- 3-Bromo-2,4-dimethoxy-pyridine
- PYRIDINE, 3-BROMO-2,4-DIMETHOXY-
- 3-Bromo-2,4-dimethoxypyridine (ACI)
- DTXSID40541826
- 96246-00-3
- EN300-379832
- AKOS016007087
- AC-27220
- CS-0005599
- F82029
- AS-81959
- DA-17053
- MQPDFYKTAZWYQL-UHFFFAOYSA-N
- SCHEMBL4541186
- MDL： MFCD19441222
- Inchi： 1S/C7H8BrNO2/c1-10-5-3-4-9-7(11-2)6(5)8/h3-4H,1-2H3
- InChI Key： MQPDFYKTAZWYQL-UHFFFAOYSA-N
- SMILES： BrC1C(OC)=CC=NC=1OC

Computed Properties

Exact Mass: 216.97384g/mol
Monoisotopic Mass: 216.97384g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 31.4Å²

3-Bromo-2,4-dimethoxy-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM130154-1g	3-bromo-2,4-dimethoxypyridine	96246-00-3	95%	1g	$297	2021-08-05
Alichem	A029186636-1g	3-Bromo-2,4-dimethoxypyridine	96246-00-3	95%	1g	$400.00	2023-08-31
Chemenu	CM130154-1g	3-bromo-2,4-dimethoxypyridine	96246-00-3	95%+	1g	$297	2023-02-18
TRC	B120345-250mg	3-Bromo-2,4-dimethoxy-pyridine	96246-00-3		250mg	$ 605.00	2022-06-07
TRC	B120345-500mg	3-Bromo-2,4-dimethoxy-pyridine	96246-00-3		500mg	$ 1005.00	2022-06-07
eNovation Chemicals LLC	Y1289126-5g	3-bromo-2,4-dimethoxy-pyridine	96246-00-3	97%	5g	$1500	2023-09-03
Enamine	EN300-379832-0.05g	3-bromo-2,4-dimethoxypyridine	96246-00-3		0.05g	$1140.0	2023-06-03
Enamine	EN300-379832-0.1g	3-bromo-2,4-dimethoxypyridine	96246-00-3		0.1g	$1195.0	2023-06-03
Enamine	EN300-379832-0.25g	3-bromo-2,4-dimethoxypyridine	96246-00-3		0.25g	$1249.0	2023-06-03
Enamine	EN300-379832-0.5g	3-bromo-2,4-dimethoxypyridine	96246-00-3		0.5g	$1302.0	2023-06-03

3-Bromo-2,4-dimethoxy-pyridine Production Method

Production Method 1

626-03-9

96246-00-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Silver carbonate Solvents: Chloroform ; 72 h, rt

Reference

: Total Synthesis of (±)-Cordypyridones A and B and Related Epimers

Jones, Ian L.; Moore, Felicity K.; Chai, Christina L. L., Organic Letters, 2009, 11(23), 5526-5529

Production Method 2

217096-31-6

96246-00-3

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Lithium bromide , Copper bromide (CuBr2) Solvents: Acetonitrile ; 3 h, 60 °C

Reference

: Preparation of 7-azaindole compounds for inhibition of BCR-ABL tyrosine kinases

, World Intellectual Property Organization, , ,

Production Method 3

626-03-9

96246-00-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Silver carbonate Solvents: Chloroform ; 72 h, rt

Reference

: Collective synthesis of 4-hydroxy-2-pyridone alkaloids and their antiproliferation activities

Ding, Feiqing; Leow, Min Li; Ma, Jimei; William, Ronny; Liao, Hongze; et al, Chemistry - An Asian Journal, 2014, 9(9), 2548-2554

Production Method 4

96245-99-7

96246-00-3

Reaction Conditions

1.1 Reagents: Sodium methoxide

Reference

: Rearrangements of azabiphenylenes. The impact of nitrogen number and position

Gibson, Katharine J.; D'Alarcao, Marc; Leonard, Nelson J., Journal of Organic Chemistry, 1985, 50(14), 2462-8

Production Method 5

18677-43-5

96246-00-3

52606-07-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; overnight, reflux

Reference

: Azacoumarin and azathiocoumarin derivatives for use in optically active devices and changing the optical properties of the ophthalmic device

, World Intellectual Property Organization, , ,

3-Bromo-2,4-dimethoxy-pyridine Raw materials

3-Bromo-2,4-dimethoxy-pyridine Preparation Products

3-Bromo-2,4-dimethoxy-pyridine Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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